Cas no 408353-31-1 (6-(3,4-Dimethoxyphenyl)-2-piperidinone)

• Product Name: 6-(3,4-Dimethoxyphenyl)-2-piperidinone
• CAS No: 408353-31-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6305343
• PubChem ID: 24973110
• Update Time: 2025-05-24

6-(3,4-Dimethoxyphenyl)-2-piperidinone Chemical and Physical Properties

Names and Identifiers

• EN300-1153214
• 408353-31-1
• 6-(3,4-dimethoxyphenyl)-piperidin-2-one
• 6-(3,4-dimethoxyphenyl)-2-piperidinone
• 6-(3,4-dimethoxyphenyl)piperidin-2-one
• AKOS015905279
• 6-(3,4-Dimethoxyphenyl)-2-piperidinone

• Inchi： 1S/C13H17NO3/c1-16-11-7-6-9(8-12(11)17-2)10-4-3-5-13(15)14-10/h6-8,10H,3-5H2,1-2H3,(H,14,15)
• InChI Key： ZOWKNXKUARPYCD-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C2C=CC(=C(C=2)OC)OC)N1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 6-(3,4-Dimethoxyphenyl)-2-piperidinone

Comprehensive Overview of 6-(3,4-Dimethoxyphenyl)-2-piperidinone (CAS No. 408353-31-1): Properties, Applications, and Research Insights

6-(3,4-Dimethoxyphenyl)-2-piperidinone, identified by its CAS number 408353-31-1, is a specialized organic compound garnering significant attention in pharmaceutical and chemical research. This heterocyclic molecule features a piperidinone core substituted with a 3,4-dimethoxyphenyl group, a structural motif often associated with bioactive potential. Its unique architecture makes it a valuable intermediate in drug discovery, particularly for targeting neurological and metabolic disorders—a hot topic in modern medicinal chemistry.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 6-(3,4-Dimethoxyphenyl)-2-piperidinone, as researchers leverage machine learning to predict its interactions with enzymes such as monoamine oxidases (MAOs). Online searches for "piperidinone derivatives in neurodegeneration" or "dimethoxyphenyl compounds for Parkinson’s" reflect growing public curiosity about its therapeutic potential. The compound’s logP value and hydrogen bond acceptor/donor counts, critical for blood-brain barrier permeability, further align with current ADME optimization discussions.

From a synthetic perspective, CAS 408353-31-1 exemplifies advancements in green chemistry. Laboratories now prioritize solvent-free methods or microwave-assisted synthesis to produce it—addressing the demand for sustainable practices. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its purity, while computational studies (molecular docking) explore its binding affinity for G-protein-coupled receptors (GPCRs). Such multidisciplinary approaches resonate with queries like "how to characterize complex heterocycles" frequently seen in academic forums.

The commercial relevance of 6-(3,4-Dimethoxyphenyl)-2-piperidinone extends to flavor/fragrance industries, where its aromatic dimethoxy group contributes to odor profiles. Patent databases reveal its inclusion in non-addictive analgesic formulations, tapping into the opioid-alternative market—a sector with exponential search growth. Regulatory-compliant suppliers emphasize REACH certification and ISO-9001 standards, addressing buyer concerns about quality traceability.

Ongoing studies investigate this compound’s role in mitochondrial dysfunction mitigation, linking it to trending health topics like "anti-aging compounds" and "mitochondrial boosters." Its electrophilic carbonyl moiety allows diverse derivatization, enabling structure-activity relationship (SAR) studies—a focus area for grant-funded projects. As precision medicine evolves, 408353-31-1 exemplifies how niche chemicals bridge gaps between bench research and clinical applications.

In summary, 6-(3,4-Dimethoxyphenyl)-2-piperidinone (CAS 408353-31-1) represents a convergence of drug design innovation, sustainability, and translational research. Its multifaceted applications—from CNS drug candidates to biodegradable catalysts—ensure its prominence in both literature and industrial pipelines, making it a compound to watch in the next decade.